Cas no 126005-66-1 (Kaur-16-en-15-one,12,14,18-trihydroxy-, (4b,12a,14R)- (9CI))

• Product Name: Kaur-16-en-15-one,12,14,18-trihydroxy-, (4b,12a,14R)- (9CI)
• CAS No: 126005-66-1
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 225330
• Update Time: 2024-01-26

Kaur-16-en-15-one,12,14,18-trihydroxy-, (4b,12a,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,12,14,18-trihydroxy-, (4b,12a,14R)- (9CI)
• (-)-Rabdokunmin B
• 1H-2,10a-Ethanophenanthrene,kaur-16-en-15-one deriv.
• Rabdokunmin B
• Kaur-16-en-15-one, 12,14,18-trihydroxy-, (4β,12α,14R)-

• Inchi： 1S/C20H30O4/c1-11-15-12(22)9-14-19(3)7-4-6-18(2,10-21)13(19)5-8-20(14,16(11)23)17(15)24/h12-15,17,21-22,24H,1,4-10H2,2-3H3/t12-,13+,14-,15+,17+,18+,19+,20+/m0/s1
• InChI Key： QOCQIGXDJNSEGM-DTMCMCHMSA-N
• SMILES： C=C1[C@@H]2[C@@H](O)C[C@]3([C@@]4(C)[C@@](CC[C@]3([C@@H]2O)C1=O)([H])[C@@](C)(CO)CCC4)[H]

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 522.1±50.0 °C(Predicted)
• PSA: 52.54
• pka: 13.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids